Cas no 2227892-29-5 ((2S)-4-(2-bromophenyl)butan-2-ol)
(2S)-4-(2-Bromophenyl)butan-2-ol is a chiral secondary alcohol featuring a 2-bromophenyl substituent, which serves as a versatile intermediate in organic synthesis. Its stereochemical purity (S-configuration) makes it valuable for asymmetric synthesis and pharmaceutical applications, where enantioselectivity is critical. The bromine moiety offers a reactive site for further functionalization via cross-coupling or nucleophilic substitution reactions. The compound’s structure—combining an aromatic bromine with a flexible butanol chain—enhances its utility in constructing complex molecules, particularly in medicinal chemistry for drug discovery. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Proper handling is advised due to potential reactivity of the bromine and alcohol functional groups.
2227892-29-5 structure
Product Name:(2S)-4-(2-bromophenyl)butan-2-ol
CAS No:2227892-29-5
MF:C10H13BrO
MW:229.113622426987
CID:6504419
PubChem ID:93515511
Update Time:2025-10-21
(2S)-4-(2-bromophenyl)butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-4-(2-bromophenyl)butan-2-ol
- 2227892-29-5
- EN300-1905385
-
- Inchi: 1S/C10H13BrO/c1-8(12)6-7-9-4-2-3-5-10(9)11/h2-5,8,12H,6-7H2,1H3/t8-/m0/s1
- InChI Key: NEYHBSOJEBEOKL-QMMMGPOBSA-N
- SMILES: BrC1C=CC=CC=1CC[C@H](C)O
Computed Properties
- Exact Mass: 228.01498g/mol
- Monoisotopic Mass: 228.01498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 20.2Ų
(2S)-4-(2-bromophenyl)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1905385-0.05g |
(2S)-4-(2-bromophenyl)butan-2-ol |
2227892-29-5 | 0.05g |
$468.0 | 2023-09-18 | ||
| Enamine | EN300-1905385-0.1g |
(2S)-4-(2-bromophenyl)butan-2-ol |
2227892-29-5 | 0.1g |
$490.0 | 2023-09-18 | ||
| Enamine | EN300-1905385-0.25g |
(2S)-4-(2-bromophenyl)butan-2-ol |
2227892-29-5 | 0.25g |
$513.0 | 2023-09-18 | ||
| Enamine | EN300-1905385-0.5g |
(2S)-4-(2-bromophenyl)butan-2-ol |
2227892-29-5 | 0.5g |
$535.0 | 2023-09-18 | ||
| Enamine | EN300-1905385-1.0g |
(2S)-4-(2-bromophenyl)butan-2-ol |
2227892-29-5 | 1g |
$1543.0 | 2023-05-23 | ||
| Enamine | EN300-1905385-2.5g |
(2S)-4-(2-bromophenyl)butan-2-ol |
2227892-29-5 | 2.5g |
$1089.0 | 2023-09-18 | ||
| Enamine | EN300-1905385-5.0g |
(2S)-4-(2-bromophenyl)butan-2-ol |
2227892-29-5 | 5g |
$4475.0 | 2023-05-23 | ||
| Enamine | EN300-1905385-10.0g |
(2S)-4-(2-bromophenyl)butan-2-ol |
2227892-29-5 | 10g |
$6635.0 | 2023-05-23 | ||
| Enamine | EN300-1905385-1g |
(2S)-4-(2-bromophenyl)butan-2-ol |
2227892-29-5 | 1g |
$557.0 | 2023-09-18 | ||
| Enamine | EN300-1905385-5g |
(2S)-4-(2-bromophenyl)butan-2-ol |
2227892-29-5 | 5g |
$1614.0 | 2023-09-18 |
(2S)-4-(2-bromophenyl)butan-2-ol Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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